Cas no 1691081-88-5 (2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
• CAS No: 1691081-88-5
• MF: C₁₃H₁₈IN₃O₄
• MW: 407.20419549942
• CID: 5562542
• PubChem ID: 107141369
• Update Time: 2025-05-22

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1691081-88-5
• 2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
• EN300-3431749
• 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid

• Inchi： 1S/C13H18IN3O4/c1-12(2,3)21-11(20)16-7-13(8-16,4-10(18)19)17-6-9(14)5-15-17/h5-6H,4,7-8H2,1-3H3,(H,18,19)
• InChI Key： TUFLKSSPGOPOOO-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1(CC(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 407.03420g/mol
• Monoisotopic Mass: 407.03420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid: A Comprehensive Overview

The compound with CAS No 1691081-88-5, known as 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its complex structure, which includes a tert-butoxy carbonyl group, an azetidine ring, and a pyrazole moiety with an iodine substituent. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form stable conformations, which are advantageous in drug design. The tert-butoxy carbonyl (Boc) group serves as a protecting group for the amine, ensuring stability during synthesis. The pyrazole moiety, on the other hand, is a heterocyclic structure that can participate in hydrogen bonding and π-interactions, making it valuable in medicinal chemistry for enhancing bioavailability and targeting specific receptors.

The iodine substituent on the pyrazole ring adds another layer of functionality to this compound. Iodine is often used in organic synthesis as an electrophilic leaving group or as a directing group in substitution reactions. In this case, the iodine atom can facilitate various transformations, such as nucleophilic aromatic substitution or coupling reactions, enabling the construction of more complex structures. This makes 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid an ideal precursor for synthesizing bioactive compounds with potential applications in oncology, neurology, and infectious diseases.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed steps to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine ring through cyclization reactions. This is followed by the introduction of the tert-butoxy carbonyl group via standard protection techniques. The pyrazole ring is then synthesized separately and coupled to the azetidine framework using appropriate coupling agents or catalysts. Finally, the iodination step introduces the iodine substituent at the desired position on the pyrazole ring.

The application of this compound extends beyond its role as an intermediate in organic synthesis. Its unique structure allows it to serve as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions or enantioselective catalysis. These applications are particularly relevant in the field of asymmetric synthesis, where precise control over stereochemistry is crucial for producing enantiomerically pure compounds.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can assess how this molecule interacts with target proteins or enzymes at the atomic level. These insights are invaluable for guiding further optimization efforts and identifying potential therapeutic targets.

In conclusion, 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-y l)azetidin -3 -yl}acetic acid represents a significant advancement in organic synthesis and medicinal chemistry. Its versatile structure and functional groups make it a valuable tool for constructing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound, its role in drug discovery and chemical innovation will undoubtedly grow.